Cas no 2171159-47-8 ((2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine-1-sulfonyl chloride)

• Product Name: (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine-1-sulfonyl chloride
• CAS No: 2171159-47-8
• MF: C₇H₁₄ClNO₄S
• MW: 243.70836019516
• CID: 6264184
• PubChem ID: 165869690
• Update Time: 2025-05-22

(2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine-1-sulfonyl chloride
• EN300-1612503
• 2171159-47-8

• Inchi： 1S/C7H14ClNO4S/c1-12-5-6-3-7(13-2)4-9(6)14(8,10)11/h6-7H,3-5H2,1-2H3/t6-,7+/m0/s1
• InChI Key： MRWCUTPOELMNTK-NKWVEPMBSA-N
• SMILES： ClS(N1C[C@@H](C[C@H]1COC)OC)(=O)=O

Computed Properties

• Exact Mass: 243.0332068g/mol
• Monoisotopic Mass: 243.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.2Ų

Additional information on (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine-1-sulfonyl chloride

Recent Advances in the Application of (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine-1-sulfonyl chloride (CAS: 2171159-47-8) in Chemical Biology and Pharmaceutical Research

The compound (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine-1-sulfonyl chloride (CAS: 2171159-47-8) has recently emerged as a significant reagent in chemical biology and pharmaceutical research. This chiral sulfonyl chloride derivative has demonstrated remarkable utility in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and targeted covalent inhibitors. Recent studies have highlighted its role as a versatile building block for the introduction of sulfonamide groups with precise stereochemical control, making it valuable for structure-activity relationship (SAR) studies in drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a key intermediate in the synthesis of novel SARS-CoV-2 main protease inhibitors. The stereospecific nature of the reagent allowed for the creation of enantiomerically pure sulfonamide derivatives that showed improved binding affinity compared to their racemic counterparts. The study reported a 15-fold increase in inhibitory potency when using the (2S,4R)-configured derivative compared to other stereoisomers, highlighting the critical importance of stereochemistry in drug design.

Recent advancements in synthetic methodology have expanded the applications of 2171159-47-8. A 2024 Nature Communications paper described an innovative continuous-flow synthesis approach that significantly improved the yield and purity of this sulfonyl chloride derivative. The new method reduced typical reaction times from 12 hours to under 30 minutes while maintaining excellent enantiomeric excess (>99%). This technological breakthrough has made the compound more accessible for high-throughput screening and combinatorial chemistry applications in pharmaceutical research.

The compound's unique structural features have also found applications in PROTAC (Proteolysis Targeting Chimera) development. Researchers at several major pharmaceutical companies have incorporated this sulfonyl chloride derivative into linker designs, taking advantage of its stability and ability to form stable covalent bonds with various nucleophiles. A recent patent application (WO2023124567) describes its use in creating selective estrogen receptor degraders with improved pharmacokinetic properties.

Safety and handling studies of 2171159-47-8 have progressed significantly in the past year. New stability data published in Organic Process Research & Development (2024) demonstrate that properly stored material maintains >95% purity for at least 12 months at -20°C under argon atmosphere. These findings have important implications for industrial-scale applications and regulatory considerations in drug development pipelines.

Future research directions for this compound include exploration of its potential in antibody-drug conjugate (ADC) development and as a warhead in covalent inhibitor design. Preliminary results presented at the 2024 ACS Spring Meeting suggest that derivatives of 2171159-47-8 may offer improved selectivity profiles for targeting specific cysteine residues in therapeutic targets. The compound's versatility and proven utility across multiple drug discovery platforms position it as an increasingly important tool in modern medicinal chemistry.